Cas no 1905963-38-3 (4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine)

• Product Name: 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• CAS No: 1905963-38-3
• MF: C₁₇H₂₂N₆O
• MW: 326.396182537079
• CID: 5307738
• Update Time: 2025-07-24

4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[4-(2-Pyridinyl)-1-piperazinyl]-2-pyrimidinyl]morpholine
• 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

• Inchi： 1S/C17H22N6O/c1-2-5-18-15(3-1)21-7-9-22(10-8-21)16-4-6-19-17(20-16)23-11-13-24-14-12-23/h1-6H,7-14H2
• InChI Key： ZKJFUZFHBNHBEB-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(N3CCN(C4=NC=CC=C4)CC3)=N2)CCOCC1

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.0±60.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

Introduction to Compound with CAS No. 1905963-38-3 and Product Name: 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

The compound with the CAS number 1905963-38-3 and the product name 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including a pyridine, piperazine, and pyrimidine moiety, combined with a morpholine substituent, endows this compound with unique chemical and pharmacological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of multichannel binding interactions in drug design. The structural motif of 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine exemplifies this principle, as it is capable of engaging with multiple biological targets simultaneously. This feature is particularly relevant in the development of targeted therapies, where modulating specific biological pathways can lead to enhanced efficacy and reduced side effects. The compound's ability to interact with various receptors and enzymes makes it a promising candidate for further exploration in neurological disorders, cardiovascular diseases, and other therapeutic areas.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by functionalization with the piperazine and morpholine groups. The integration of these structural elements requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency.

In terms of pharmacological activity, preliminary studies on 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine have revealed intriguing properties that warrant further investigation. The compound demonstrates moderate affinity for certain neurotransmitter receptors, suggesting potential utility in treating conditions associated with dysregulated neuronal signaling. Additionally, its interaction with enzymes involved in metabolic pathways indicates that it may have therapeutic benefits in managing metabolic disorders. These findings align with current trends in drug discovery, where compounds exhibiting polypharmacicity are highly sought after due to their multifaceted biological effects.

The role of computational chemistry in elucidating the mechanism of action of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify key interaction sites within biological targets. These simulations provide valuable insights into how the molecule interacts with its intended targets at the atomic level, guiding experimental efforts and optimizing lead compounds for clinical development. The integration of computational methods with traditional wet-lab approaches represents a powerful paradigm shift in pharmaceutical research.

Recent advancements in high-throughput screening (HTS) technologies have accelerated the process of identifying novel bioactive compounds like 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine. By leveraging automated platforms capable of testing thousands of compounds against various biological assays, researchers can rapidly screen for molecules with desired pharmacological properties. This approach has significantly reduced the time required to identify promising candidates for further optimization, thereby expediting drug development pipelines.

The potential therapeutic applications of this compound are vast and span multiple disease areas. In oncology, for instance, its ability to modulate signaling pathways involved in cell proliferation makes it a candidate for developing novel anticancer agents. Similarly, its interactions with neurotransmitter receptors position it as a potential treatment for neurological conditions such as depression and anxiety disorders. Furthermore, its impact on metabolic pathways suggests that it could be beneficial in managing type 2 diabetes and related complications.

The safety profile of any pharmaceutical compound is paramount before it can be translated into clinical use. Preliminary toxicology studies on 4-{4-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine have been conducted to assess its acute toxicity and potential long-term effects. These studies are crucial for ensuring that the compound is safe for human consumption and do not exhibit adverse reactions at therapeutic doses. Comprehensive toxicological evaluations will continue throughout the drug development process to ensure patient safety.

The regulatory landscape surrounding new drug development also plays a critical role in determining the commercial viability of compounds like 4-{4-[4-(pyridin-2-yl)piperazin-1-y]l}morpholine (CAS No: 1905963). Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require stringent documentation demonstrating safety and efficacy before approving new drugs for market use. Compliance with these regulations is essential for navigating the complex process of bringing a new therapeutic agent to patients worldwide.

Future directions in research involving this compound include optimizing its chemical structure to enhance potency while minimizing side effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in refining its pharmacological profile. Additionally, exploring combination therapies involving 4-{4-[4-(pyridinil)piperazinil]pirimidini}-morfolinum (CAS No: 1905963) with other drugs may unlock synergistic effects that could improve treatment outcomes for various diseases.

In conclusion, 4-{4-[4-(pyridine-pipazinil)pirimidini}-morfolinum (CAS No: 1905963) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its complex structural framework, coupled with its unique pharmacological properties, positions it as a valuable candidate for further research and development, ultimately contributing to improved patient care worldwide.